Cas no 2227206-22-4 (tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate)

• Product Name: tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate
• CAS No: 2227206-22-4
• MF: C₁₅H₁₇ClN₄O₃
• MW: 336.773482084274
• CID: 5300356
• Update Time: 2025-06-11

tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Triazaspiro[3.4]oct-5-ene-2-carboxylic acid, 6-(6-chloro-3-pyridinyl)-8-oxo-, 1,1-dimethylethyl ester
• tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate

• Inchi： 1S/C15H17ClN4O3/c1-14(2,3)23-13(22)20-7-15(8-20)12(21)18-11(19-15)9-4-5-10(16)17-6-9/h4-6H,7-8H2,1-3H3,(H,18,19,21)
• InChI Key： SSEOSVCJCNLIMU-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)NC(C3=CC=C(Cl)N=C3)=N2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate

Introduction to tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate (CAS No. 2227206-22-4)

tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate (CAS No. 2227206-22-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule to its target.

The compound is characterized by its tert-butyl ester group, a 6-chloro-3-pyridyl substituent, and an 8-oxo group, all of which contribute to its distinct chemical properties and biological activity. The tert-butyl ester group is known for its stability and ability to modulate the solubility and metabolic stability of the molecule. The 6-chloro-3-pyridyl substituent imparts aromaticity and electron-withdrawing properties, which can influence the compound's interactions with biological targets. The 8-oxo group adds a carbonyl functionality, which can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential therapeutic applications of tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, sensory perception, and immune responses. The ability of this compound to interact with GPCRs could make it a valuable lead for the development of novel therapeutic agents.

In addition to its potential as a GPCR modulator, tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that involves various cellular and molecular components. Compounds with anti-inflammatory activity can be used to treat a wide range of diseases, including autoimmune disorders, chronic inflammatory conditions, and certain types of cancer. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

The pharmacokinetic properties of tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate have also been studied in detail. Its high lipophilicity and low molecular weight make it suitable for oral administration. However, the presence of the tert-butyl ester group may affect its metabolic stability and bioavailability. To optimize these properties, researchers are exploring various prodrug strategies to enhance the compound's pharmacokinetic profile.

Safety and toxicity assessments are essential for any potential drug candidate. Preliminary toxicology studies have indicated that tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-ene-2-carboxylate exhibits low toxicity at therapeutic doses. However, further studies are needed to fully understand its safety profile and identify any potential adverse effects.

In conclusion, tert-butyl 6-(6-chloro-3-pyridyl)-8-oxo-2,5,7-triazaspiro[3.4]oct-5-en e - 2 - carbox ylate (CAS No. 2 2 2 7 206 - 2 2 - 4 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.